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Compound Name: 2'-Fluoro-2-phenylacetophenone
CAS No.: 77294-82-7
Cat. No.: B1315302
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This guide provides a comprehensive technical overview of 2'-Fluoro-2-phenylacetophenone,
a fluorinated analog of deoxybenzoin. Tailored for researchers, scientists, and professionals in
drug development, this document delves into the molecule's core chemical properties,
synthesis, and potential applications, with a focus on providing actionable insights and
methodologies grounded in established scientific principles.

Core Molecular Profile

2'-Fluoro-2-phenylacetophenone, systematically known as 2-(2-Fluorophenyl)-1-
phenylethanone, is a derivative of acetophenone with a phenyl group and a 2-fluorophenyl
group attached to the alpha-carbon. The introduction of a fluorine atom onto the phenyl ring
significantly alters the molecule's electronic properties, influencing its reactivity, metabolic
stability, and binding interactions in biological systems.

Key Physicochemical Data

The fundamental properties of 2'-Fluoro-2-phenylacetophenone are summarized below. This
data is essential for its handling, characterization, and application in experimental settings.
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Property Value Source
Molecular Formula C14H11FO
Molecular Weight 214.24 g/mol

C1=CC=C(C=C1)C(=0)CC2=
CC=CC=C2F

Canonical SMILES

InChl=1S/C14H11FO/c15-13-
InChl 9-5-4-8-12(13)10-14(16)11-6-
2-1-3-7-11/h1-9H,10H2

White to off-white crystalline
Appearance ]
solid

Melting Point 55-59 °C

Synthesis and Mechanism

The synthesis of 2'-Fluoro-2-phenylacetophenone is most commonly achieved through a
Friedel-Crafts acylation reaction. This electrophilic aromatic substitution reaction is a
cornerstone of organic synthesis for forming carbon-carbon bonds to an aromatic ring.

Synthetic Workflow: Friedel-Crafts Acylation

The reaction involves the acylation of benzene with 2-(2-fluorophenyl)acetyl chloride in the
presence of a Lewis acid catalyst, typically aluminum chloride (AICl3).
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Caption: Synthetic workflow for 2'-Fluoro-2-phenylacetophenone via Friedel-Crafts acylation.

Experimental Protocol
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o Catalyst Suspension: In a flame-dried, three-necked flask under an inert atmosphere (N2 or
Ar), suspend anhydrous aluminum chloride (1.1 equivalents) in anhydrous dichloromethane
(DCM).

o Acyl Chloride Addition: Cool the suspension to 0°C using an ice bath. Add a solution of 2-(2-
fluorophenyl)acetyl chloride (1.0 equivalent) in anhydrous DCM dropwise to the stirred
suspension.

o Benzene Addition: Following the addition of the acyl chloride, add benzene (1.0 equivalent)
dropwise, maintaining the temperature at 0°C.

o Reaction Progression: After the addition is complete, allow the reaction mixture to slowly
warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by Thin
Layer Chromatography (TLC).

e Quenching: Carefully quench the reaction by slowly pouring the mixture into a flask
containing crushed ice and concentrated hydrochloric acid.

o Extraction: Separate the organic layer. Extract the aqueous layer twice with DCM. Combine
the organic layers.

e Washing: Wash the combined organic layers with saturated sodium bicarbonate solution,
followed by brine.

» Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na2SOa),
filter, and concentrate under reduced pressure.

 Purification: Purify the resulting crude solid by recrystallization from a suitable solvent
system (e.g., ethanol/water) to yield the final product.

Applications in Research and Drug Development

Halogenated organic compounds, particularly those containing fluorine, are of significant
interest in medicinal chemistry. The introduction of fluorine can modulate a molecule's
lipophilicity, metabolic stability, and binding affinity to target proteins.

Potential as a Research Chemical
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2'-Fluoro-2-phenylacetophenone serves as a valuable building block in the synthesis of more
complex molecules. Its ketone functional group is amenable to a wide range of chemical
transformations, including reduction, amination, and condensation reactions. The presence of
the 2-fluorophenyl moiety makes it a key intermediate for creating libraries of compounds for
screening in drug discovery programs, particularly in the development of enzyme inhibitors or
receptor modulators where specific steric and electronic interactions are desired.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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